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Compound of Interest

Compound Name:
6-Methoxy-2-methyl-3-

nitropyridine

CAS No.: 5467-69-6

Cat. No.: B1296822

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Methoxy-2-methyl-3-
nitropyridine, a substituted nitropyridine with potential applications as a chemical intermediate

in organic synthesis, particularly in the development of novel bioactive molecules. This

document consolidates available data on its chemical identity, physicochemical properties, and

key synthetic considerations. While this compound is cataloged and available from various

chemical suppliers, detailed experimental protocols and extensive biological activity data in

peer-reviewed literature are limited, suggesting its status as a relatively underexplored building

block. This guide aims to equip researchers with the foundational knowledge required for its

handling, characterization, and potential application in synthetic chemistry and drug discovery

programs.
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6-Methoxy-2-methyl-3-nitropyridine is a heterocyclic aromatic compound. For clarity and

comprehensive literature searching, a compilation of its synonyms and identifiers is essential.

Identifier Type Value Citation

IUPAC Name
6-methoxy-2-methyl-3-

nitropyridine
[1]

CAS Number 5467-69-6 [1][2]

Molecular Formula C₇H₈N₂O₃ [1][2][3]

Molecular Weight 168.15 g/mol [1][2][3]

Synonyms

6-Methoxy-3-nitro-2-picoline,

2-Methoxy-5-nitro-6-picoline,

Pyridine, 6-methoxy-2-methyl-

3-nitro-

[1][3]

Physicochemical Properties
The physicochemical properties of a compound are critical for its application in experimental

settings, influencing factors such as solubility, stability, and reactivity.

Property Value Citation

Appearance Solid [3]

Purity ≥98% (typical) [2]

Storage Temperature 4°C [2]

Topological Polar Surface Area

(TPSA)
65.26 Å² [2]

logP 1.30682 [2]

Hydrogen Bond Acceptors 4 [2]

Hydrogen Bond Donors 0 [2]

Rotatable Bonds 2 [2]
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Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 6-Methoxy-2-methyl-3-
nitropyridine are not extensively documented in readily available scientific literature, general

principles of nitropyridine chemistry provide a basis for its synthesis and predicted reactivity.

General Synthetic Approaches for Nitropyridines
The synthesis of nitropyridines often involves the direct nitration of the pyridine ring. However,

this reaction is generally feasible only with pyridines containing electron-donating substituents,

as the pyridine ring itself is electron-deficient and thus deactivated towards electrophilic

aromatic substitution.[4]

An alternative and widely used method for the synthesis of 3-nitropyridines involves the

reaction of pyridine with dinitrogen pentoxide (N₂O₅) to form an N-nitropyridinium ion, which

then undergoes a[5][6] sigmatropic shift to yield the 3-nitro derivative.[4][6][7]

For substituted pyridines, such as the precursor to the title compound, the regioselectivity of

nitration is influenced by the directing effects of the existing substituents.

Potential Reactivity of 6-Methoxy-2-methyl-3-
nitropyridine
The chemical behavior of 6-Methoxy-2-methyl-3-nitropyridine is dictated by its functional

groups: the nitro group, the methoxy group, and the methyl group on the pyridine core.

Reduction of the Nitro Group: The nitro group is readily reducible to an amino group. This

transformation is a common strategy in the synthesis of biologically active molecules. For

instance, the related compound, 2-amino-6-methoxy-3-nitropyridine, is reduced to 2,3-

diamino-6-methoxypyridine, a key intermediate in the synthesis of various pharmaceutical

compounds.[8] This suggests that 6-Methoxy-2-methyl-3-nitropyridine could serve as a

precursor to 3-amino-6-methoxy-2-methylpyridine.

Nucleophilic Aromatic Substitution (SNAr): The electron-withdrawing nature of the nitro group

activates the pyridine ring towards nucleophilic attack. The nitro group itself can sometimes

act as a leaving group in SNAr reactions, particularly when activated by other electron-
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withdrawing groups.[5] Reactions of 2-methyl-3-nitropyridines with thiolate anions have been

shown to proceed via SNAr with the substitution of the nitro group.[5]

Reactions of the Methyl Group: The methyl group at the 2-position of the pyridine ring can

exhibit acidity, and this is enhanced by the presence of the electron-withdrawing nitro group.

This allows for condensation reactions with aldehydes to form styrylpyridines.[5]

A logical workflow for the potential synthetic utility of 6-Methoxy-2-methyl-3-nitropyridine is

depicted below, based on the known reactivity of related nitropyridines.

6-Methoxy-2-methyl-3-nitropyridine

Reduction
(e.g., H2/Pd, SnCl2)

Condensation
(e.g., ArCHO, piperidine)

Nucleophilic Aromatic Substitution
(e.g., R-SNa)

3-Amino-6-methoxy-2-methylpyridine

6-Methoxy-2-styryl-3-nitropyridine

Substituted Pyridine

Click to download full resolution via product page

Figure 1. Potential synthetic transformations of 6-Methoxy-2-methyl-3-nitropyridine.

Biological Activity and Applications in Drug
Discovery
Currently, there is a lack of published data on the specific biological activities of 6-Methoxy-2-
methyl-3-nitropyridine. Its primary role appears to be that of a chemical intermediate. The

broader class of nitropyridines is of significant interest in medicinal chemistry, with various

derivatives being investigated for a range of therapeutic applications.[9]

The structural motifs present in 6-Methoxy-2-methyl-3-nitropyridine are found in various

biologically active compounds. The aminopyridine scaffold, which can be accessed via
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reduction of the nitro group, is a common feature in many pharmaceuticals.

Given its structure, 6-Methoxy-2-methyl-3-nitropyridine could be a valuable starting material

for the synthesis of compound libraries for screening in various disease areas. The functional

groups offer handles for diverse chemical modifications, allowing for the exploration of

structure-activity relationships.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and reactions of 6-Methoxy-
2-methyl-3-nitropyridine are not readily available. The following is a generalized protocol for a

reaction type that this compound could undergo, based on literature for analogous compounds.

Hypothetical Experimental Protocol: Reduction of the Nitro Group

This protocol is illustrative and based on the reduction of the related compound 2-amino-6-

methoxy-3-nitropyridine.[8] Researchers should conduct their own optimization and safety

assessments.

Reaction Setup: To a solution of concentrated hydrochloric acid, add 6-Methoxy-2-methyl-3-
nitropyridine (1.0 eq) at room temperature with stirring.

Addition of Reducing Agent: Cool the resulting solution to 15°C and slowly add stannous

chloride dihydrate (2.0 eq).

Reaction: Heat the reaction mixture to 35–40°C and stir for 5–6 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to 20°C and stir for one hour. The

product, 3-amino-6-methoxy-2-methylpyridine dihydrochloride, may precipitate and can be

isolated by filtration.

Purification: The crude product can be further purified by recrystallization or chromatography

as needed.

Conclusion
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6-Methoxy-2-methyl-3-nitropyridine is a readily available chemical intermediate with

significant potential for use in synthetic and medicinal chemistry. While its own biological

activity remains to be characterized, its structural features make it a valuable precursor for the

synthesis of more complex molecules, particularly substituted aminopyridines. The lack of

extensive literature on this specific compound presents an opportunity for researchers to

explore its reactivity and potential applications in the development of novel therapeutics and

other functional materials. This guide provides a foundational understanding to facilitate such

future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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